3-Bromo-1-(2,2-difluorocyclopropyl)-1H-pyrazole
Description
3-Bromo-1-(2,2-difluorocyclopropyl)-1H-pyrazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BDP and has been found to have promising properties that make it a valuable tool for scientific research.
Scientific Research Applications
Tautomerism Studies
- Structure and Tautomerism: Research on similar compounds, such as 4-bromo substituted 1H-pyrazoles, includes studies on their tautomerism in both solid state and solution. This research is fundamental in understanding the chemical behavior and stability of such compounds under different conditions (Trofimenko et al., 2007).
Synthesis and Chemical Properties
- Copper-Catalyzed Synthesis: The copper-catalyzed synthesis of related pyrazoles, like 4-trifluoromethyl pyrazoles, offers insights into the chemical procedures and conditions favorable for synthesizing bromo-difluorocyclopropyl pyrazoles (Lu et al., 2019).
- Brominated Precursors in Synthesis: Studies on brominated trihalomethylenones as precursors provide a perspective on the use of bromo compounds in synthesizing various pyrazole derivatives, which could extend to 3-Bromo-1-(2,2-difluorocyclopropyl)-1H-pyrazole (Martins et al., 2013).
Biological Activities
- Antibacterial and Antifungal Properties: Research on bromo-pyrazoles demonstrates their potential in antibacterial and antifungal applications. For instance, studies on the antibacterial and antifungal activities of certain bromo-pyrazole derivatives underline the potential of 3-Bromo-1-(2,2-difluorocyclopropyl)-1H-pyrazole in similar applications (Pundeer et al., 2013).
properties
IUPAC Name |
3-bromo-1-(2,2-difluorocyclopropyl)pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrF2N2/c7-5-1-2-11(10-5)4-3-6(4,8)9/h1-2,4H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSRNKLKKJHRLFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1(F)F)N2C=CC(=N2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrF2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-1-(2,2-difluorocyclopropyl)-1H-pyrazole | |
CAS RN |
2287344-44-7 |
Source
|
| Record name | 3-bromo-1-(2,2-difluorocyclopropyl)-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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